Calcium, isotope of mass 42

• IUPAC Name: calcium-42
• InChI: InChI=1S/Ca/i1+2
• InChI Key: OYPRJOBELJOOCE-NJFSPNSNSA-N
• Canonical SMILES: [Ca]
• Isomeric SMILES: [42Ca]
• Molecular Formula: Ca
• Molecular Weight: 41.958618 g/mol
• CAS No.: 14333-05-2

Description

Calcium, isotope of mass 42 is a stable isotope of calcium with a mass number of 42. It has 20 protons and 22 neutrons in its nucleus. This isotope is one of the naturally occurring isotopes of calcium, constituting about 0.647% of natural calcium . This compound is used in various scientific research applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Calcium, isotope of mass 42 can be prepared through the enrichment of natural calcium using techniques such as mass spectrometry or gas centrifugation. These methods separate the isotopes based on their mass differences. The enriched calcium-42 is then collected for further use .

Industrial Production Methods

Industrial production of calcium-42 involves the use of large-scale isotope separation facilities. These facilities employ advanced technologies like electromagnetic separation and laser isotope separation to achieve high-purity calcium-42. The process requires precise control of reaction conditions to ensure the desired isotope is obtained .

Chemical Reactions Analysis

Types of Reactions

Calcium, isotope of mass 42, like other calcium isotopes, undergoes various chemical reactions, including:

Oxidation: Reacts with oxygen to form calcium oxide (CaO).

Reduction: Can be reduced from its compounds to elemental calcium.

Substitution: Participates in substitution reactions where calcium replaces another element in a compound.

Common Reagents and Conditions

Oxidation: Calcium reacts with oxygen at room temperature to form a protective layer of calcium oxide.

Reduction: Calcium compounds can be reduced using strong reducing agents like sodium or magnesium.

Substitution: Calcium can replace other metals in compounds under appropriate conditions.

Major Products Formed

Calcium Oxide (CaO): Formed during oxidation.

Elemental Calcium: Obtained through reduction.

Calcium Halides (CaX₂): Formed in substitution reactions with halogens.

Scientific Research Applications

Biomedical Applications

1. Biomarker for Vascular Calcification:
Recent studies have demonstrated that the calcium isotope composition, particularly the ratio of $^{44}\text{Ca}$ to $^{42}\text{Ca}$ (noted as δ$^{44/42}\text{Ca}$), can serve as a noninvasive biomarker for vascular calcification in patients with chronic kidney disease (CKD). In a cross-sectional study involving 78 participants, significant differences in serum δ$^{44/42}\text{Ca}$ values were observed among healthy controls and CKD patients, indicating its potential as an early screening tool for vascular calcification. The area under the curve (AUC) for diagnostic utility was reported at 0.818, with a sensitivity of 81.8% and specificity of 77.3% .

2. Nutritional Studies:
Calcium isotopes, including $^{42}\text{Ca}$, are utilized in nutritional studies to evaluate calcium absorption and metabolism. Research has shown that true fractional calcium absorption can be assessed using stable calcium isotopes, providing insights into dietary calcium intake and its physiological effects .

Geochemical Applications

1. Tracing Geological Processes:
Calcium isotopes are instrumental in geochemical studies, particularly in understanding processes such as carbon sequestration and volcanic activity. The variations in isotopic composition can reveal information about the sources and cycling of calcium in different geological environments . For instance, isotopic analysis has been applied to quantify carbon sequestration efficiency in CO₂ injection sites.

2. Paleoceanography:
In paleoceanographic research, calcium isotopes help reconstruct past ocean conditions and climate changes. The isotopic ratios provide data on ancient seawater chemistry and biological productivity, contributing to our understanding of historical climate dynamics .

Nuclear Physics Applications

1. Nuclear Structure Studies:
Calcium-42 is used in nuclear physics to study nuclear structure and interactions. Recent experiments have focused on measuring the interaction cross-section of $^{42}\text{Ca}$ to understand the matter radii and nucleon density distribution within calcium isotopes. These studies reveal insights into the behavior of nuclei with varying neutron numbers .

Data Summary

The following table summarizes key applications of $^{42}\text{Ca}$:

Application Area	Specific Use Case	Key Findings/Outcomes
Biomedical	Biomarker for vascular calcification	δ$^{44/42}\text{Ca}$ shows significant differences in CKD patients .
	Nutritional evaluation	Assesses true fractional calcium absorption .
Geochemistry	Tracing geological processes	Reveals sources and cycling of calcium .
	Paleoceanography	Helps reconstruct past ocean conditions .
Nuclear Physics	Nuclear structure studies	Insights into matter radii and nucleon density distribution .

Case Studies

Case Study 1: Vascular Calcification Screening
A study conducted on CKD patients demonstrated that measuring δ$^{44/42}\text{Ca}$ could effectively differentiate between healthy individuals and those at risk of vascular calcification. The results suggest that this method could enhance early detection strategies in clinical settings.

Case Study 2: Paleoceanographic Research
In paleoceanographic investigations, researchers analyzed sediment cores using $^{42}\text{Ca}$ isotopes to infer historical ocean temperatures and biological productivity levels during glacial-interglacial cycles, providing valuable data for climate modeling.

Mechanism of Action

Calcium, isotope of mass 42 exerts its effects through its involvement in calcium ion channels and cellular processes. It acts as a second messenger in various signaling pathways, regulating processes such as muscle contraction, neurotransmitter release, and enzyme activity. The molecular targets include calcium-binding proteins and ion channels that facilitate the movement of calcium ions across cell membranes .

Comparison with Similar Compounds

Similar Compounds

Calcium-40: The most abundant isotope of calcium, constituting about 96.941% of natural calcium.

Calcium-43: Another stable isotope, used in nuclear magnetic resonance studies.

Calcium-44: Stable isotope used in various scientific applications.

Uniqueness of Calcium, isotope of mass 42

This compound is unique due to its specific neutron-to-proton ratio, which makes it valuable in isotope fractionation studies and as a tracer in scientific research. Its relatively low natural abundance compared to calcium-40 adds to its significance in specialized applications .

Biological Activity

Calcium, an essential element in biological systems, exists in several isotopes, with Calcium-42 ($^{42}\text{Ca}$) being one of the stable isotopes. This isotope has garnered attention in recent research for its role in biological processes, particularly in bone health and mineral balance. This article explores the biological activity of $^{42}\text{Ca}$, focusing on its isotopic behavior, applications as a biomarker, and relevant case studies.

Overview of Calcium Isotope Mass 42

Calcium-42 is a stable isotope with an atomic mass of approximately 41.958618 Da and a natural abundance of about 0.647% among calcium isotopes. It has 20 protons and 22 neutrons, making it one of the heavier isotopes of calcium. Unlike some isotopes that are radioactive or unstable, $^{42}\text{Ca}$ is stable, allowing it to be used safely in various biological studies without the complications associated with radioactive decay .

Biological Functions and Mechanisms

Calcium Homeostasis
Calcium plays a critical role in numerous physiological processes, including muscle contraction, neurotransmitter release, and blood coagulation. The isotopic composition of calcium in biological fluids reflects the balance between dietary intake, bone mineralization, and excretion. Research indicates that lighter isotopes like $^{42}\text{Ca}$ are preferentially incorporated into bone tissue during mineralization processes .

Isotopic Fractionation
The biological activity of $^{42}\text{Ca}$ can be understood through its isotopic fractionation in different body compartments:

• Bone: Enriched in lighter isotopes.
• Blood: Contains a mix but is generally heavier than bone.
• Urine: Typically shows higher concentrations of heavier isotopes due to renal excretion processes .

Biomarker Applications

Recent studies have highlighted the potential of calcium isotopes as biomarkers for assessing bone mineral balance (BMB). The ratio of $^{44}\text{Ca}/^{42}\text{Ca}$ is particularly significant:

• Bone Formation: An increase in the ratio indicates active bone formation.
• Bone Resorption: A decrease suggests bone loss or resorption .

Case Studies

• Osteoporosis Assessment
  A study involving older women demonstrated that those diagnosed with osteoporosis had significantly lower serum and urine $^{44}/^{42}\text{Ca}$ ratios compared to age-matched controls. This finding supports the use of calcium isotope ratios as sensitive indicators of bone health .
• Chronic Kidney Disease (CKD)
  In patients with CKD, serum $^{44}/^{42}\text{Ca}$ ratios were found to differ significantly between healthy individuals and those undergoing dialysis. The study suggested that these ratios could serve as non-invasive markers for vascular calcification associated with CKD .
• Dynamic Monitoring
  A longitudinal study observed changes in calcium isotope ratios in response to dietary modifications and pharmacological interventions aimed at improving BMB. Results indicated that shifts in $^{44}/^{42}\text{Ca}$ ratios correlated well with imaging measures such as dual-energy X-ray absorptiometry (DXA) .

Properties of Calcium-42 Isotope

Property	Value
Atomic Mass	41.958618 Da
Natural Abundance	0.647%
Neutron Number (N)	22
Proton Number (Z)	20
Stability	Stable
Half-life	Stable

Isotope Ratios in Various Conditions

Condition	Serum $^{44}/^{42}\text{Ca}$ Ratio	Urine $^{44}/^{42}\text{Ca}$ Ratio
Healthy Adults	Baseline	Baseline
Osteoporotic Women	Significantly lower	Significantly lower
CKD Patients (Dialysis)	Lower than controls	Not significantly different

Q & A

Basic Research Questions

Q. What is the natural abundance of Calcium-42, and how is it quantified in geochemical or biological samples?

Calcium-42 (⁴²Ca) constitutes 0.647% of natural calcium isotopes . Quantification requires high-precision mass spectrometry (e.g., MC-ICP-MS or TIMS) due to its low abundance and isobaric interferences (e.g., from ⁴⁰Ar¹H₂). Researchers use isotope dilution with enriched ⁴²Ca spikes or standard-sample bracketing to correct for instrumental mass bias . For example, MC-ICP-MS setups with desolvating nebulizers (e.g., APEX IR) suppress argon-based interferences, achieving δ⁴⁴/⁴²Ca precision better than ±0.2‰ .

Q. What are the primary applications of Calcium-42 in clinical and nutritional studies?

Calcium-42 is used as a stable tracer to study calcium absorption kinetics, particularly in osteoporosis and pediatric rickets research. It avoids radiation risks associated with radioactive isotopes (e.g., ⁴¹Ca). Methodologically, ⁴²Ca-labeled compounds (e.g., ⁴²CaCO₃) are administered orally or intravenously, and isotopic ratios in blood/urine are measured via MC-ICP-MS to track metabolic pathways . Fractionation effects during cellular transport (e.g., osteoblast/osteoclast activity) are also analyzed to understand bone mineralization .

Q. How do researchers address isobaric interferences when measuring Calcium-42?

Key interferences include ⁴⁰Ar¹H₂ (at m/z 42) and ⁴⁰Ca²⁺ (doubly charged ions). Solutions include:

• High-resolution mass spectrometry : Instruments like the Neptune Plus MC-ICP-MS operate in medium resolution (m/Δm ~4,000) to separate ⁴²Ca from overlaps .
• Chemical purification : Ion-exchange chromatography isolates calcium from matrix elements (e.g., K, Fe) prior to analysis .
• Hydride suppression : Desolvating sample introduction systems (e.g., APEX IR) minimize argon-hydride formation .

Advanced Research Questions

Q. How can Calcium-42 isotopic fractionation elucidate biomineralization mechanisms in osteoblasts and osteoclasts?

Fractionation (δ⁴⁴/⁴²Ca) during bone formation reflects preferential incorporation of lighter isotopes (e.g., ⁴²Ca) into hydroxyapatite. Experimental designs involve:

• In vitro cell cultures : Osteoblasts/osteoclasts are incubated with ⁴²Ca-enriched media, and isotopic shifts are measured via MC-ICP-MS .
• Isotopic mass balance : Comparing δ⁴⁴/⁴²Ca in extracellular fluid vs. mineralized tissue quantifies fractionation factors (α ≈ 0.9995–1.0005) .
• Protein-binding studies : Isotopic offsets during calcium binding to albumin or calmodulin are modeled to clarify transport kinetics .

Q. What methodological advancements have improved precision in Calcium-42 isotope ratio measurements?

• Multi-collector arrays : Simultaneous detection of ⁴²Ca, ⁴³Ca, and ⁴⁴Ca via Faraday cups reduces noise from sequential peak jumping .
• Double-spike TIMS : Adding ⁴³Ca-⁴⁸Ca spikes corrects for mass-dependent fractionation during ionization, achieving ±0.05‰ external reproducibility .
• Collision/reaction cells : Gas-filled cells (e.g., with H₂ or He) attenuate ⁴⁰Ar²⁺ interferences at m/z 20, indirectly improving ⁴²Ca signal clarity .

Q. How does Calcium-42 contribute to superheavy element synthesis, and what are the nuclear physics challenges?

Calcium-48 (not ⁴²Ca) is typically used to bombard Pb/Bi targets (e.g., ²⁴⁸Cm + ⁴⁸Ca → ²⁹⁶Lv*). However, ⁴²Ca’s low neutron excess (N−Z = 2) limits its utility in neutron-rich superheavy nuclei. Research focuses on optimizing beam energy (5–10 MeV/u) and target purity to maximize fusion-evaporation cross-sections . Challenges include minimizing competing fission channels and detecting short-lived isotopes (<1 ms) via gas-filled separators .